![molecular formula C9H8N2O3S3 B2859508 N-(1,3-thiazol-2-yl)-2-(thiophen-2-ylsulfonyl)acetamide CAS No. 1021020-73-4](/img/structure/B2859508.png)
N-(1,3-thiazol-2-yl)-2-(thiophen-2-ylsulfonyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1,3-thiazol-2-yl)-2-(thiophen-2-ylsulfonyl)acetamide, also known as TTA-A2, is a chemical compound that has been widely studied for its potential use in scientific research. TTA-A2 is a small molecule that has shown promise in a variety of applications, including as a tool for studying the mechanisms of action of certain proteins and as a potential therapeutic agent for various diseases.
Scientific Research Applications
Optoelectronic Properties
Research has focused on the synthesis and characterization of thiazole-containing monomers for optoelectronic applications. Specifically, studies on thiazole-based polythiophenes, including derivatives of N-(thiazol-2-yl)−2-(thiophen-3-yl)acetamide, have shown promising optoelectronic properties. These compounds exhibit desirable optical band gaps and switching times, suggesting potential uses in electronic and photonic devices (Camurlu & Guven, 2015).
Antitumor Activity
Several derivatives of N-(1,3-thiazol-2-yl)-2-(thiophen-2-ylsulfonyl)acetamide have been synthesized and evaluated for their antitumor activities. For instance, research into benzothiazole and thiazolidinone derivatives has shown considerable anticancer activity against a range of cancer cell lines, highlighting the therapeutic potential of these compounds in oncology (Yurttaş, Tay, & Demirayak, 2015).
Antimicrobial and Antifungal Activities
New derivatives synthesized from the N-(1,3-thiazol-2-yl)-2-(thiophen-2-ylsulfonyl)acetamide framework have been evaluated for antimicrobial and antifungal activities. Studies have demonstrated that these compounds exhibit significant inhibitory effects against various Gram-positive and Gram-negative bacteria, as well as fungal pathogens, suggesting their potential application in developing new antimicrobial agents (Baviskar, Khadabadi, & Deore, 2013).
properties
IUPAC Name |
N-(1,3-thiazol-2-yl)-2-thiophen-2-ylsulfonylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O3S3/c12-7(11-9-10-3-5-16-9)6-17(13,14)8-2-1-4-15-8/h1-5H,6H2,(H,10,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNPTTZOGMQTVLO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)S(=O)(=O)CC(=O)NC2=NC=CS2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O3S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.